Cas no 1125409-95-1 (1-(4-Iodophenyl)-4-methylpiperazine)

• Product Name: 1-(4-Iodophenyl)-4-methylpiperazine
• CAS No: 1125409-95-1
• MF: C₁₁H₁₅IN₂
• MW: 302.154674768448
• MDL: MFCD11501060
• CID: 2602653
• PubChem ID: 44118674
• Update Time: 2025-05-23

1-(4-Iodophenyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Iodophenyl)-4-Methylpiperazine
• C11H15IN2
• ZXBA000571
• FCH1403927
• Z7383
• 1-(4-Iodophenyl)-4-methylpiperazine, AldrichCPR
• 1125409-95-1
• AKOS015960282
• AVB40995
• CHEMBL326321
• AS-47974
• DTXSID501294594
• DB-211024
• F17444
• MFCD11501060
• SCHEMBL1433274
• CS-0032298
• DTXCID001725138
• 108-588-1
• 1-(4-Iodophenyl)-4-methylpiperazine

• MDL： MFCD11501060
• Inchi： 1S/C11H15IN2/c1-13-6-8-14(9-7-13)11-4-2-10(12)3-5-11/h2-5H,6-9H2,1H3
• InChI Key： WHDKRPSSEZGGMR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 302.02800 g/mol
• Monoisotopic Mass: 302.02800 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• Molecular Weight: 302.15
• XLogP3: 2.5

1-(4-Iodophenyl)-4-methylpiperazine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Iodophenyl)-4-methylpiperazine

Recent Advances in the Study of 1-(4-Iodophenyl)-4-methylpiperazine (CAS: 1125409-95-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-Iodophenyl)-4-methylpiperazine (CAS: 1125409-95-1) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its iodophenyl and methylpiperazine moieties, has been explored for its role as a versatile intermediate in the synthesis of bioactive molecules and as a potential ligand for various biological targets. Recent studies have focused on its utility in drug discovery, particularly in the development of central nervous system (CNS) agents and radiopharmaceuticals.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-Iodophenyl)-4-methylpiperazine exhibits moderate affinity for dopamine D2 and serotonin 5-HT1A receptors, suggesting its potential as a scaffold for designing novel psychotropic drugs. The study utilized molecular docking simulations and in vitro binding assays to elucidate these interactions, providing valuable insights into structure-activity relationships.

In radiopharmaceutical applications, researchers have exploited the iodine-125 labeled derivative of this compound for imaging studies. A recent preclinical investigation reported in Nuclear Medicine and Biology highlighted its use as a potential SPECT imaging agent for neurological disorders. The compound showed favorable blood-brain barrier penetration and specific binding patterns in animal models, though further optimization is needed to improve target-to-background ratios.

The synthetic utility of 1-(4-Iodophenyl)-4-methylpiperazine has also been expanded through recent methodological developments. A 2024 paper in Organic Letters described a novel palladium-catalyzed cross-coupling protocol that enables efficient functionalization of the iodophenyl group, significantly broadening the scope for creating diverse derivatives. This advancement has particular implications for combinatorial chemistry approaches in drug discovery.

From a safety and pharmacokinetic perspective, recent toxicological assessments published in Regulatory Toxicology and Pharmacology have provided preliminary data on the compound's metabolic profile. While showing generally favorable in vitro metabolic stability, researchers noted the need for further in vivo studies to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Looking forward, the unique structural features of 1-(4-Iodophenyl)-4-methylpiperazine continue to inspire innovative applications. Current research directions include its incorporation into bifunctional chelators for radiometal-based therapeutics and exploration as a fragment in fragment-based drug discovery. The compound's versatility and the growing body of research surrounding it suggest it will remain an important tool in chemical biology and medicinal chemistry for years to come.